Cas no 2225154-84-5 ((2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid
• CAS No: 2225154-84-5
• MF: C₁₁H₁₁BN₂O₃
• MW: 230.03
• CID: 5143063
• PubChem ID: 49758741
• Update Time: 2025-06-22

(2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid
• AKOS015942034
• 2225154-84-5
• SCHEMBL2558161
• 2-(3-Methoxyphenyl)pyrimidine-5-boronic acid

• Inchi： 1S/C11H11BN2O3/c1-17-10-4-2-3-8(5-10)11-13-6-9(7-14-11)12(15)16/h2-7,15-16H,1H3
• InChI Key： GLJQHPIZYAYVAC-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(C2=CC=CC(OC)=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 230.0862724g/mol
• Monoisotopic Mass: 230.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų

Additional information on (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid

(2-(3-Methoxyphenyl)Pyrimidin-5-Yl)Boronic Acid: A Comprehensive Overview

The compound (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid with CAS No. 2225154-84-5 has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its unique structural properties and versatile applications. This boronic acid derivative is a key intermediate in the synthesis of various functional materials and bioactive molecules, making it a valuable compound in modern chemical research.

Boronic acids, such as (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid, are widely used in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which has revolutionized the field of organic synthesis. The presence of the pyrimidine ring in this compound adds significant value, as pyrimidines are known for their biological activity and structural versatility. The 3-methoxyphenyl substituent further enhances the compound's electronic properties, making it an ideal candidate for designing bioactive molecules with potential therapeutic applications.

Recent advancements in chemical synthesis have enabled the efficient preparation of (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction time, aligning with the growing demand for sustainable chemical practices. The compound's ability to undergo multiple functionalization reactions has made it a cornerstone in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors.

In the realm of drug discovery, (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid has shown promise as a lead compound for developing kinase inhibitors and other therapeutic agents. Its structural features allow for precise modulation of pharmacokinetic properties, which is critical in drug design. Researchers have also explored its potential in targeting specific biological pathways associated with cancer and neurodegenerative diseases, highlighting its significance in medicinal chemistry.

The integration of computational chemistry tools has further enhanced our understanding of (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the rational design of derivatives with improved functionality. This interdisciplinary approach underscores the compound's role as a bridge between theoretical and experimental chemistry.

From an environmental perspective, the synthesis and application of (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid align with green chemistry principles by minimizing waste generation and utilizing renewable resources where possible. Its compatibility with eco-friendly solvents and catalysts makes it an attractive option for large-scale production in industries ranging from pharmaceuticals to electronics.

In conclusion, (2-(3-methoxyphenyl)pyrimidin-5-yl)boronic acid (CAS No. 2225154-84-5) stands as a testament to the innovation and progress in modern chemical science. Its diverse applications, coupled with ongoing research advancements, ensure that this compound will remain at the forefront of scientific exploration for years to come.